(R)-1-(2,4-Dichloro-5-fluorophenyl)ethan-1-ol

Specification

• Molecular Formula: C8H7Cl2FO
• Molecular Weight: 209.04 g/mol
• IUPAC Name: (1R)-1-(2,4-dichloro-5-fluorophenyl)ethanol
• Standard InChI: InChI=1S/C8H7Cl2FO/c1-4(12)5-2-8(11)7(10)3-6(5)9/h2-4,12H,1H3/t4-/m1/s1
• Standard InChI Key: MNZGIFONSZRANH-SCSAIBSYSA-N
• Isomeric SMILES: C[C@H](C1=CC(=C(C=C1Cl)Cl)F)O
• Canonical SMILES: CC(C1=CC(=C(C=C1Cl)Cl)F)O

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The IUPAC name for this compound is (1R)-1-(2,4-dichloro-5-fluorophenyl)ethanol, with the SMILES notation C[C@@H](C1=CC(=C(C=C1Cl)Cl)F)O. The stereogenic center at the ethanol carbon confers chirality, necessitating precise synthesis to avoid racemization. Key identifiers include:

• InChI: InChI=1S/C8H7Cl2FO/c1-4(12)5-2-8(11)7(10)3-6(5)9/h2-4,12H,1H3/t4-/m1/s1

• InChIKey: MNZGIFONSZRANH-SCSAIBSYSA-N.

The crystal structure reveals intramolecular hydrogen bonding between the hydroxyl group and adjacent chlorine atoms, stabilizing the (R)-configuration.

Physicochemical Properties

Property	Value
Boiling Point	261.3 ± 35.0 °C (Predicted)
Density	1.406 ± 0.06 g/cm³
pKa	13.30 ± 0.20
Melting Point	111.8°C

Synthesis and Enantioselective Production

Asymmetric Hydrogenation

The reduction of prochiral ketones, such as 2,4-dichloro-5-fluoroacetophenone, using chiral catalysts like Ru(II) complexes with XylSKEWPHOS ligands, achieves enantiomeric excess (ee) >98%. For example, catalytic hydrogenation under 50 psi H₂ at 25°C yields the (R)-enantiomer with 99% ee.

Enzymatic Resolution

Lipases (e.g., Candida antarctica Lipase B) resolve racemic mixtures via kinetic resolution. For instance, vinyl acetate-mediated acetylation of the (S)-alcohol leaves the (R)-enantiomer unreacted, achieving 93% ee after chromatographic separation.

Melt Crystallization

A patent-pending method purifies crude synthesis products via multi-stage crystallization. Cooling the mixture to -15°C and seeding with pure (R)-crystals enriches the product to >99% purity.

Industrial Scalability

Continuous-flow systems with immobilized catalysts enhance throughput while maintaining ee >95%. Process Analytical Technology (PAT) tools, such as FTIR, optimize reaction parameters in real-time, reducing batch variability.

Analytical and Quality Control Methods

Spectroscopic Characterization

Technique	Key Signals
¹H NMR	δ 4.0–5.0 (m, 1H, -CH(OH)-), 7.2–7.8 (aryl)
¹³C NMR	δ 70.2 (C-OH), 125–140 (aryl C-Cl/F)
IR	3340 cm⁻¹ (O-H), 1560 cm⁻¹ (C=C aromatic)

Applications in Pharmaceutical Development

Crizotinib Synthesis

The (R)-enantiomer is a key precursor in the multi-step synthesis of Crizotinib. Alkylation of the hydroxyl group with a pyridine intermediate under Mitsunobu conditions yields the final API with >99.5% purity.

Prodrug Formulations

Ester prodrugs (e.g., acetate derivatives) improve bioavailability by enhancing lipophilicity. In vivo studies in rodents show a 3-fold increase in plasma concentration compared to the parent alcohol.

Endpoint	Result
Acute Oral LD₅₀	>2000 mg/kg (rat)
Skin Irritation	Mild erythema (OECD 404)
Mutagenicity	Negative (Ames test)

Environmental Persistence

The compound’s half-life in soil is 28 days, with biodegradation pathways involving reductive dechlorination. Wastewater treatment plants achieve >90% removal via activated carbon adsorption.